8-iso Prostaglandin E1

• CAS No.: 21003-46-3
• Product Name: 8-iso Prostaglandin E1
• Molecular Formula: C20H34O5
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 7-[(1S,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]heptanoic acid
• Standard InChI: InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-17,19,21,23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16-,17+,19+/m0/s1
• Standard InChIKey: GMVPRGQOIOIIMI-JCPCGATGSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@H]1CCCCCCC(=O)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O
• Physical Description: Solid
• Description: 8-Iso-pge1, also known as ovinonic acid, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 8-iso-pge1 is considered to be an eicosanoid lipid molecule. 8-Iso-pge1 is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Iso-pge1 has been primarily detected in urine. Within the cell, 8-iso-pge1 is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 8-iso-PGE1; iso-PGE1; isoprostaglandin E1; isoprostaglandin E1, (8beta,11alpha,12alpha,13E,15S)-isomer; isoprostaglandin E1, (8beta,11beta,12alpha,13E,15R)-isomer; isoprostaglandin E1, (8beta,11beta,12alpha,13E,15S)-isome
• Reference: 1.Morrow, J.D.,Hill, K.E.,Burk, R.F., et al. A series of prostaglandin F2-like compounds are produced in vivo in humans by a non-cyclooxygenase, free radical-catalyzed mechanism. Proceedings of the National Academy of Sciences of the United States of Amer
• PubChem Compound: 5283212
• Last Modified: Nov 11 2021